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Compound of Interest

Compound Name: 3-bromofuran-2,5-dione

Cat. No.: B1208300 Get Quote

An In-depth Technical Guide to the Hazards and Safety Precautions for Handling 3-
Bromofuran-2,5-dione

Introduction
3-Bromofuran-2,5-dione, also known as bromomaleic anhydride, is a highly reactive chemical

compound with the molecular formula C₄HBrO₃.[1] Its structure, featuring a furan ring with two

carbonyl groups and a bromine atom, makes it a valuable intermediate in organic synthesis.[1]

It is utilized in Diels-Alder reactions, Michael additions, and in the development of

functionalized polymers and novel therapeutics.[1] However, its high reactivity also presents

significant health and safety hazards that necessitate strict handling protocols. This guide

provides a comprehensive overview of the hazards associated with 3-bromofuran-2,5-dione
and details the necessary safety precautions for its handling in a research and development

setting.

Hazard Identification and Classification
3-Bromofuran-2,5-dione is classified as a hazardous substance. It is corrosive and can cause

irritation and burns upon contact.[1] The primary hazards are associated with its effects on the

skin, eyes, and respiratory system.[1]

Table 2.1: GHS Hazard Statements for 3-Bromofuran-2,5-dione
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Hazard Code Hazard Statement Classification Category

H315 Causes skin irritation
Skin Corrosion/Irritation

(Category 2)

H319 Causes serious eye irritation
Serious Eye Damage/Eye

Irritation (Category 2)

H335 May cause respiratory irritation

Specific Target Organ Toxicity,

Single Exposure; Respiratory

Tract Irritation (Category 3)

Source: Smolecule[1]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is critical for safe handling

and storage.

Table 3.1: Physical and Chemical Properties of 3-Bromofuran-2,5-dione

Property Value

CAS Number 5926-51-2

Molecular Formula C₄HBrO₃

Molecular Weight 176.95 g/mol

Appearance Colorless to yellow transparent liquid

Boiling Point 215°C @ 760 mmHg

Flash Point 113°C (closed cup)

Synonyms
Bromomaleic anhydride, 3-Bromo-2,5-

furandione

Sources: Smolecule[1], Tokyo Chemical Industry Co., Ltd.
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Safety Precautions and Protocols
Due to its hazardous nature, the handling of 3-bromofuran-2,5-dione requires stringent safety

measures, including appropriate engineering controls, personal protective equipment, and

handling procedures.

Engineering Controls
Ventilation: All work with 3-bromofuran-2,5-dione must be conducted in a well-ventilated

area.[1] A certified chemical fume hood is required to minimize inhalation exposure to vapors

and aerosols.[2]

Emergency Equipment: Safety showers and eyewash stations must be readily accessible in

the immediate work area.[3]

Ignition Sources: Keep the compound away from open flames, hot surfaces, and other

potential sources of ignition.[2][3] Use of explosion-proof electrical and ventilating equipment

is recommended.[3][4]

Static Discharge: Take precautionary measures against static discharge.[2][3] All metal parts

of equipment should be grounded.[3][4]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling this compound.

Eye and Face Protection: Wear tight-sealing safety goggles and a face shield to protect

against splashes.[3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[3]

[5] Contaminated clothing should be removed immediately and washed before reuse.[3]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[3]

Safe Handling and Storage
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Handling: Avoid all contact with skin and eyes. Do not breathe vapors or mist.[2][6] Wash

hands and any exposed skin thoroughly after handling.[3][6] Use only non-sparking tools.[3]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3][6] The

compound is sensitive to light, air, and moisture; it should be protected from these

conditions.[2] For long-term stability, store under an inert gas and consider refrigeration or

freezing.[2][3] Over time, pressure may build in containers, which should be handled and

opened with care.[2]

Emergency Procedures
In case of accidental exposure, immediate action is critical.

Table 5.1: First-Aid Measures

Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration and

seek immediate medical attention.[2][3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin with plenty of water for

at least 15 minutes. Consult a physician.[2][3]

Eye Contact

Rinse cautiously with plenty of water for several

minutes, also under the eyelids. Remove

contact lenses if present and easy to do.

Continue rinsing and call an ophthalmologist.[2]

[3]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Immediately make the victim drink water (two

glasses at most) and consult a physician.[2][3]

In case of a fire, use water spray, carbon dioxide (CO2), dry chemical, or alcohol-resistant foam

to extinguish.[3][4] Firefighters should wear self-contained breathing apparatus and full

protective gear.[3][4]
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Experimental Protocol: Safe Handling Workflow
While specific experimental protocols for the hazard assessment of 3-bromofuran-2,5-dione
are not detailed in the provided search results, a general protocol for its safe handling in a

laboratory setting can be established based on the available safety data.

Preparation and Planning:

Review the Safety Data Sheet (SDS) thoroughly before starting any work.[2][3]

Ensure the work area is clean and all necessary equipment (fume hood, PPE, spill kit) is

available and functional.

Prepare and label all necessary containers and equipment.

Donning PPE:

Put on a lab coat, followed by appropriate chemical-resistant gloves.

Wear tight-fitting safety goggles and a face shield.

If required by risk assessment, ensure a properly fitted respirator is worn.

Chemical Handling:

Conduct all manipulations of the compound inside a certified chemical fume hood.

Ground all equipment to prevent static discharge.

Carefully open the container, being mindful of potential pressure buildup.[2]

Use non-sparking tools for transfers.[3]

Measure and dispense the required amount of the chemical, avoiding splashes and

aerosol generation.[2]

Keep the container tightly closed when not in use.[2]

Post-Experiment:
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Decontaminate all equipment and the work area thoroughly.

Dispose of waste in a suitable, closed, and properly labeled hazardous waste container.[3]

Remove PPE in the correct order to avoid self-contamination.

Wash hands thoroughly with soap and water.[3]

Visualization of Safe Handling Workflow
The following diagram illustrates the logical workflow for safely handling 3-bromofuran-2,5-
dione.
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1. Preparation & Planning

2. Chemical Handling (in Fume Hood)

3. Post-Procedure & Disposal Emergency Response
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Caption: Logical workflow for handling 3-bromofuran-2,5-dione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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